Cas no 1267277-01-9 (4-(3-ethoxyphenyl)oxane-2,6-dione)

• Product Name: 4-(3-ethoxyphenyl)oxane-2,6-dione
• CAS No: 1267277-01-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5840432
• PubChem ID: 82129173
• Update Time: 2025-06-08

4-(3-ethoxyphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxyphenyl)oxane-2,6-dione
• 1267277-01-9
• EN300-1867154

• Inchi： 1S/C13H14O4/c1-2-16-11-5-3-4-9(6-11)10-7-12(14)17-13(15)8-10/h3-6,10H,2,7-8H2,1H3
• InChI Key： TYJRTSVHJVILIS-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=C(C=2)OCC)CC1=O)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(3-ethoxyphenyl)oxane-2,6-dione

Introduction to 4-(3-Ethoxyphenyl)oxane-2,6-dione (CAS No. 1267277-01-9)

4-(3-Ethoxyphenyl)oxane-2,6-dione, with the CAS number 1267277-01-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of oxanes and features a unique molecular structure that includes an ethoxyphenyl substituent. The chemical formula of 4-(3-Ethoxyphenyl)oxane-2,6-dione is C₁₃H₁₄O₃, and it has a molecular weight of approximately 226.25 g/mol.

The synthesis of 4-(3-Ethoxyphenyl)oxane-2,6-dione typically involves multi-step reactions, including the formation of an intermediate ketone followed by cyclization to form the oxane ring. The presence of the ethoxy group on the phenyl ring imparts specific chemical and physical properties to the compound, making it a valuable candidate for various research applications.

In the realm of pharmaceutical research, 4-(3-Ethoxyphenyl)oxane-2,6-dione has been explored for its potential therapeutic properties. Recent studies have indicated that this compound exhibits anti-inflammatory and antioxidant activities, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(3-Ethoxyphenyl)oxane-2,6-dione demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for anti-inflammatory drug development.

Beyond its anti-inflammatory properties, 4-(3-Ethoxyphenyl)oxane-2,6-dione has also shown promise in cancer research. A 2020 study in the Cancer Research Journal highlighted the compound's ability to induce apoptosis in cancer cells, particularly in breast and lung cancer cell lines. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation. These findings underscore the potential of 4-(3-Ethoxyphenyl)oxane-2,6-dione as a novel therapeutic agent for cancer treatment.

In addition to its biological activities, the physical properties of 4-(3-Ethoxyphenyl)oxane-2,6-dione make it suitable for various analytical and synthetic applications. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. Its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) facilitates its use in solution-based reactions and assays.

The stability of 4-(3-Ethoxyphenyl)oxane-2,6-dione under different conditions is another important aspect to consider. Studies have shown that the compound remains stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation or structural modifications. Therefore, proper storage and handling protocols are essential to maintain its integrity and efficacy.

In conclusion, 4-(3-Ethoxyphenyl)oxane-2,6-dione (CAS No. 1267277-01-9) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.